N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine

• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine
• InChI: InChI=1S/C18H22N2O/c21-20-17-8-4-7-14-15-11-13(12-5-2-1-3-6-12)9-10-16(15)19-18(14)17/h9-12,20-21H,1-8H2
• InChI Key: JZHDLDOZLCEGJE-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC(CC1)C2=CC3=C4CCCC(=C4N=C3C=C2)NO

Description

N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine, also known as PHD2 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for various biomedical applications.

Mechanism of Action

N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine acts as a this compound inhibitor by binding to the active site of the enzyme and preventing it from hydroxylating hypoxia-inducible factor (HIF). HIF is a transcription factor that plays a crucial role in the regulation of cellular response to hypoxia. Inhibition of this compound by this compound leads to the stabilization of HIF, which in turn promotes angiogenesis and increases oxygen supply to tissues.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to promoting angiogenesis, it has been found to improve wound healing, reduce inflammation, and protect against ischemia-reperfusion injury. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine has several advantages for lab experiments. It is a potent and selective inhibitor of this compound, which makes it a valuable tool for studying the role of this compound in cellular response to hypoxia. It is also relatively easy to synthesize and has high purity and yield. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine. One potential application is in the treatment of ischemic heart disease, where it has been shown to have protective effects against ischemia-reperfusion injury. Another potential application is in the treatment of neurodegenerative diseases, where it has been shown to have neuroprotective effects and improve cognitive function. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine can be achieved through several methods. One of the most commonly used methods involves the reaction of 6-cyclohexyl-3,4-dihydrocarbazole with hydroxylamine hydrochloride in the presence of a strong base. This method yields pure this compound with high yield and purity.

Scientific Research Applications

N-(6-cyclohexyl-3,4-dihydro-2H-carbazol-1-yl)hydroxylamine has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of this compound, which is an enzyme that plays a crucial role in the regulation of cellular response to hypoxia. The inhibition of this compound by this compound has been shown to promote angiogenesis, which is the formation of new blood vessels, and increase the oxygen supply to tissues.